2-(3-(Bromomethyl)-4-methoxyphenyl)acetic acid

• Molecular Formula: C10H11BrO3
• Molecular Weight: 259.10 g/mol
• IUPAC Name: 2-[3-(bromomethyl)-4-methoxyphenyl]acetic acid
• InChI: InChI=1S/C10H11BrO3/c1-14-9-3-2-7(5-10(12)13)4-8(9)6-11/h2-4H,5-6H2,1H3,(H,12,13)
• InChI Key: UXNDZEPJMRQROJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)O)CBr

Description

2-(3-(Bromomethyl)-4-methoxyphenyl)acetic acid is a useful research compound. Its molecular formula is C10H11BrO3 and its molecular weight is 259.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

N-Bromosuccinimide (1.0 g) and 2,2′-azobis(2-methylpropionitrile) (20 mg) were added to a solution of (4-methoxy-3-methyl-phenyl)-acetic acid (1.1 g) in chloroform (25 mL) and heated to reflux for 4 hours. On cooling, the mixture was evaporated, the residue dissolved in ethyl acetate, washed sequentially with 2M aqueous hydrochloric acid (2×50 mL), brine (50 mL), dried (magnesium sulfate) and concentrated to give the subtitle compound as an oil (1.4 g).

Synthesis routes and methods II

Procedure details

NBS (2.72 g) and AIBN (0.136 g) were added in one portion to a solution of 2-(4-methoxy-3-methylphenyl)acetic acid (2.99 g) in EtOAc (50 ml) and stirred at 80° C. for 2 h. Another portion of AIBN (0.136 g) was added and the suspension stirred for a further 2 h. The reaction mixture was diluted with EtOAc, washed with sat. sodium thiosulfate solution, 2M HCl, water, and sat. brine. The organic phase was dried, filtered and evaporated to afford the subtitle compound, 4.10 g.